Cas no 2744-49-2 (Fluorescent Brightener 121)

• Product Name: Fluorescent Brightener 121
• CAS No: 2744-49-2
• Molecular Formula: C₁₅H₁₄N₃O₂SCl
• Molecular Weight: 335.80856
• MDL: MFCD00181673
• CID: 43374
• PubChem ID: 75972

Fluorescent Brightener 121 Properties

Names and Identifiers

• Fluorescent Brightener 121
• C.I. 50510
• 3-(4-Chlorophenyl)-1-(4-sulfamoylphenyl)-2-pyrazoline
• FLUOROESCENT BRIGHTENER 121
• 4-[[3-(4-Chlorophenyl)-4,5-dihydro-1H-pyrazol]-1-yl]benzenesulfonamide
• 4-[3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-Benzenesulfonamide 4-[3-(4-Chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]benzenesulfonamide 4-[3-(4-chlorophenyl)-4,5-dihydro-1h-pyrazol-1-yl]-benzenesulfonamid
• 4-[3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]benzenesulphonamide
• Benzenesulfonamide,4-3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl
• 1-(p-sulfamoylphenyl)-3-(p-chlorophenyl)-2-pyrazoline
• 4-[3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]benzene-1-sulfonamide
• 5J494GKT53
• 15-(4-IODOPHENYL)PENTADECANOICACID
• 1-(P-SULFAMYLPHENYL)-3-(P-CHLOROPHENYL)PYRAZOLINE
• AKOS027380104
• BLANKOPHOR MAN 01
• EINECS 220-378-2
• Benzenesulfonamide, 4-[3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-
• Benzenesulfonamide, 4-(3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-
• CBDivE_007868
• Q27262394
• UNII-5J494GKT53
• Z56776892
• 1-(P-SULFAMOYLPHENYL)-3-(P-CHLOROPHENYL)PYRAZOLINE
• DTXSID6062620
• CI FLUORESCENT BRIGHTENING AGENT 121
• 4-(3-(4-Chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)benzenesulphonamide
• 4-[5-(4-chlorophenyl)-3,4-dihydropyrazol-2-yl]benzenesulfonamide
• BELOFOR SNPA
• 12224-11-2
• EN300-24403687
• Cambridge id 5255939
• 3-(P-CHLOROPHENYL)-1-(P-SULFAMIDOPHENYL)-2-PYRAZOLINE
• SR-01000201286-1
• CI 50510
• SCHEMBL3138995
• 1-(P-SULFONAMIDOPHENYL)-3-(P-CHLOROPHENYL)-.DELTA.2-PYRAZOLINE
• 2744-49-2
• NS00021096
• 4-(3-(4-Chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide
• SR-01000201286
• CI FLUORESCENT BRIGHTENER 121
• Fluorescent brightener 121
• BENZENESULFONAMIDE, P-(3-(P-CHLOROPHENYL)-2-PYRAZOLIN-1-YL)-
• AB00076868-01

• MDL： MFCD00181673
• InChIKey： VZTHUHAJEZPWNC-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14ClN3O2S/c16-12-3-1-11(2-4-12)15-9-10-19(18-15)13-5-7-14(8-6-13)22(17,20)21/h1-8H,9-10H2,(H2,17,20,21)
• SMILES： ClC1C=CC(C2CCN(C3C=CC(S(=O)(N)=O)=CC=3)N=2)=CC=1

Computed Properties

• Exact Mass: 335.05000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 335.05
• Heavy Atom Count: 22
• Complexity: 515
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 84.1A^2

Experimental Properties

• LogP: 3.88350
• PSA: 84.14000
• Refractive Index: 1.682
• Boiling Point: 535.2°Cat760mmHg
• Melting Point: 218-219ºC
• Flash Point: 277.5°C
• Density: 1.45

Fluorescent Brightener 121 Security Information

Fluorescent Brightener 121 Customs Data

• HS CODE：2935009090
• Customs Data：

  China Customs Code:

  2935009090

  Overview:

  2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%